Manganese(II) nitrate hydrate
Overview
Description
Manganese(II) nitrate hydrate is a highly water-soluble crystalline Manganese source compatible with nitrates and lower (acidic) pH . It is a low melting salt that can be used as a phase change material in thermal energy systems (TES) . It can also be used in the preparation of manganese doped cadmium selenide (CdSe) quantum dots .
Synthesis Analysis
Manganese(II) nitrate is prepared from manganese dioxide and nitrogen dioxide: MnO2 + 2 NO2 + 4 H2O → Mn(H2O)4(NO3)2 . The modulation of the melting point of Mn(NO3)2·6H2O and reduction of supercooling were made by dissolving small amounts of salts in the material .Molecular Structure Analysis
Manganese(II) compounds, especially with oxygenated ligands, are typically octahedral . The tetrahydrate features four aquo ligands bound to Mn as well as two mutually cis, unidentate nitrate ligands .Chemical Reactions Analysis
Manganese(II) nitrate is prepared from manganese dioxide and nitrogen dioxide: MnO2 + 2 NO2 + 4 H2O → Mn(H2O)4(NO3)2 . Heating the tetrahydrate to 110 °C gives the pale yellow monohydrate . The reaction is reversible in the sense that heating the dinitrate to 450 °C gives a slightly nonstoichiometric dioxide .Physical And Chemical Properties Analysis
Manganese(II) nitrate hydrate has a molecular weight of 196.96 g/mol . It is a highly water-soluble crystalline Manganese source compatible with nitrates and lower (acidic) pH . Nitrate compounds are generally soluble in water .Scientific Research Applications
Material Science: Quantum Dot Synthesis
Manganese(II) nitrate hydrate is utilized in the synthesis of manganese-doped cadmium selenide (CdSe) quantum dots . These quantum dots have significant applications in optoelectronics, including light-emitting diodes (LEDs), solar cells, and high-resolution display technology due to their tunable optical properties.
Energy Storage: Phase Change Materials
In thermal energy systems (TES), manganese(II) nitrate hydrate serves as a low melting salt phase change material . This application is critical for energy storage solutions, where the compound’s ability to store and release thermal energy can be harnessed to improve efficiency.
Agriculture: Fertilizer Production
Manganese(II) nitrate hydrate is a precursor to manganese(II) carbonate (MnCO3) , which is used as a colorant and micronutrient in fertilizers . It helps in addressing manganese deficiencies in soil, thus promoting healthier crop growth and yield.
Chemical Synthesis: Reactive Ceramics
The compound is instrumental in the synthesis of reactive ceramics for hydrogen generation applications . These ceramics can be used to produce hydrogen fuel, which is a clean and renewable energy source.
Electronics: Semiconductor Coatings
In electronics, manganese(II) nitrate hydrate is used to prepare LaMnO3 thin film coatings on stainless steel substrates . These coatings are essential in the production of various electronic components.
Mechanism of Action
Target of Action
Manganese(II) nitrate hydrate is a low melting salt that can be used as a phase change material in thermal energy systems . It primarily targets the preparation of manganese doped cadmium selenide (CdSe) quantum dots and the synthesis of reactive ceramics for hydrogen generation based applications . It is also known to have an impact on the respiratory system .
Mode of Action
Manganese(II) nitrate hydrate interacts with its targets through a redox reaction . In this reaction, two moles of the reductant NO2 (gas) donate each one electron to MnO2 (black solid), the oxidant, which is reduced from its oxidation state (IV) to its lower state (II). Simultaneously, NO2 (IV) is oxidized to form nitrate (NO− 3) (V) .
Biochemical Pathways
The biochemical pathways affected by Manganese(II) nitrate hydrate are primarily related to the preparation of manganese doped cadmium selenide (CdSe) quantum dots and the synthesis of reactive ceramics for hydrogen generation based applications
Pharmacokinetics
It is known that the compound is asolid at room temperature and has a degree of hydration of 4-6 . It is also known to cause damage to organs through prolonged or repeated exposure .
Result of Action
The primary result of Manganese(II) nitrate hydrate’s action is the creation of manganese doped cadmium selenide (CdSe) quantum dots and reactive ceramics for hydrogen generation based applications . It can also cause severe skin burns and eye damage , and may cause damage to the brain through prolonged or repeated exposure .
Action Environment
The action of Manganese(II) nitrate hydrate can be influenced by environmental factors such as temperature and exposure to other chemicals. For example, heating the tetrahydrate to 110 °C gives the pale yellow monohydrate . The compound is also known to be an oxidizer, which may intensify fire . Therefore, it should be stored in a cool, well-ventilated area away from heat, sparks, open flames, and other ignition sources .
Safety and Hazards
Future Directions
Manganese(II) nitrate hydrate is a low melting salt that can be used as a phase change material in thermal energy systems (TES) . It can also be used in the preparation of manganese doped cadmium selenide (CdSe) quantum dots . It can also be used in the synthesis of reactive ceramics for hydrogen generation based applications .
properties
IUPAC Name |
manganese(2+);dinitrate;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mn.2NO3.H2O/c;2*2-1(3)4;/h;;;1H2/q+2;2*-1; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBTFASPVVFSRRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.[Mn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2MnN2O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90583433 | |
Record name | Manganese(2+) nitrate--water (1/2/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90583433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Manganese(II) nitrate hydrate | |
CAS RN |
15710-66-4 | |
Record name | Manganese(2+) nitrate--water (1/2/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90583433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Manganese dinitrate hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.